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Compound Focus: 5-Ethyl-2-nonanol

CAS No.: 103-08-2

Cat. No.: S1513154

Physical & Chemical Property Data

The following tables summarize the available quantitative data for 5-Ethyl-2-nonanol (CAS 103-08-2).

Table 1: Core Physical Properties [1] [2] [3]

Property Value Unit Notes | Source
Molecular Formula C11H240 - -

Molecular Weight 172.31 g/mol -

Boiling Point 223.04 - 224.85 °C Estimated / Calculated
Flash Point 99.2 °C Estimated (TCC)
Melting Point 11.58 °C Estimate [3]

logP (olw) 4.093 - 4.20 - Estimated

Water Solubility 57.47 mg/L @ 25°C Estimated
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Table 2: Vapor Pressure Data [4] [1] [2]

The vapor pressure of a substance is highly dependent on temperature. The data below shows this

relationship for 5-Ethyl-2-nonanol.

Temperature Temperature Vapor Pressure Vapor Pressure Source

(K) (°C) (kPa) (mmHg)

298.15 25.00 - 0.020 Estimated [1]

[2]

385.40 112.25 1.33 9.98 Calculated [4]
400.82 127.67 2.89 21.68 Calculated [4]
416.24 143.09 5.82 43.65 Calculated [4]
431.67 158.52 11.05 82.90 Calculated [4]
447.09 173.94 19.86 148.98 Calculated [4]
462.51 189.36 34.06 255.50 Calculated [4]
477.93 204.78 56.03 420.27 Calculated [4]
493.36 220.21 88.79 666.00 Calculated [4]
508.78 235.63 136.14 1021.14 Calculated [4]
524.20 251.05 202.64 1519.89 Calculated [4]

The calculated vapor pressure data in Table 2 is derived from the Antoine Equation: In(Pvp) = A + B/(T +
C), with coefficients A = 1.63800e+01, B = -4.92115e+03, and C = -7.95940e+01 [4].

Synthesis and Experimental Protocols
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While specific analytical protocols for measuring the properties of 5-Ethyl-2-nonanel were not detailed in

the search results, several synthetic pathways for its production are documented. The following diagram and
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Diagram 1: Overview of synthetic pathways for 5-Ethyl-2-nonanol production.

Table 3: Key Synthesis Methods for 5-Ethyl-2-nonanol [5]

Starting . . .
Method . Catalyst / Conditions Yield Key Characteristics
Material
Alkylation of 2-Nonanol Ethyl halide (e.g., Ethyl 45-55% Proceeds via an S_N2
Nonanol Bromide), base (e.g., mechanism; may
KOH), in anhydrous have byproduct
THF at ~60°C formation.
Reduction of 5-Ethyl-2- Catalytic hydrogenation ~ >70% Offers higher
Ketones nonanone (Pd/C, Hz2) or Sodium regioselectivity and
Borohydride (NaBHa4) yield compared to
alkylation.
Hydroformylation Olefins Hydroformylation Information A multi-step route
followed by reduction. Missing from olefin precursors.
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Starting . . ..
Method . Catalyst / Conditions Yield Key Characteristics
Material
Biotechnological Metabolic Engineered Up to 1.98 Sustainable, green
Production precursors microorganisms (e.g., E.  g/Lin chemistry approach
coli, Synechocystis sp.) bioreactors using metabolic
engineering.

Important Data Reliability Notice

Please be aware of the following critical limitations in the available data:

o Estimated Data: Most of the physical property data, including the water solubility of 57.47 mg/L at
25°C, is explicitly marked as estimated (est) in the sources [1] [2]. The vapor pressure value at 25°C
is also an estimate [1] [2].

¢ Lack of Primary Sources: The search results did not link to original research articles or primary
experimental data for these properties. The information is aggregated from chemical databases that
often use calculation methods.

¢ No Signaling Pathways: 5-Ethyl-2-nonanol is a simple alcohol and is not typically associated with
biological signaling pathways. Therefore, no such pathways were found to diagram.

For research and drug development purposes, it is highly recommended to verify these properties through

experimental analysis or to seek out primary literature that contains measured data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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nonanol-vapor-pressure-and-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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